Cas no 1806012-73-6 (4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806012-73-6
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910272
• Update Time: 2025-10-19

4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(3-13)6(9)2-7(14-4)15-8(10,11)12/h2H,1H3
• InChI Key： MVOKHXSGHYIBGA-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1806012-73-6)

The compound 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1806012-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromo and cyano functional groups make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the construction of pyridine-based scaffolds, which are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

One of the most promising applications of 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, making them potential candidates for targeted cancer therapies. The trifluoromethoxy group, in particular, has been shown to enhance the metabolic stability and bioavailability of these derivatives.

In addition to its role in kinase inhibition, 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine has also been investigated for its potential as a precursor in the synthesis of agrochemicals. The compound's unique electronic properties, conferred by the trifluoromethoxy and cyano groups, make it an attractive candidate for the development of new pesticides and herbicides. Recent studies have explored its reactivity in various chemical transformations, leading to the discovery of novel agrochemical agents with improved efficacy and environmental safety profiles.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine. Researchers are actively working on developing more efficient synthetic routes to improve yield and reduce production costs. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and its potential off-target effects in biological systems.

In conclusion, 4-Bromo-3-cyano-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1806012-73-6) represents a promising scaffold for the development of novel therapeutic and agrochemical agents. Its versatile chemical properties and broad biological activities make it a valuable tool in drug discovery and chemical biology. Future research should focus on optimizing its synthesis, exploring new derivatives, and evaluating its efficacy in preclinical and clinical settings.